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Compound of Interest

4-(Benzyloxy)-3-bromo-5-
Compound Name:
methoxybenzoic acid

CAS No.: 568553-88-8

Cat. No.: B3037731

Get Quote
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Compound: 4-(Benzyloxy)-3-bromo-5-methoxybenzoic acid CAS: 568553-88-8 Molecular
Formula: C1sH13BrO4 Molecular Weight: 337.17 g/mol

Part 1: Executive Summary & Retrosynthetic
Analysis
Strategic Overview

The synthesis of CAS 568553-88-8 presents a classic problem in regioselective aromatic
substitution. The target molecule contains three distinct functionalities (carboxylic acid,
methoxy ether, and benzyl ether) and a bromine atom in a specific orientation.

For a scalable process, we prioritize Vanillic Acid (4-hydroxy-3-methoxybenzoic acid) as the
starting material due to its low cost, renewable sourcing (lignin derivative), and defined
substitution pattern. The critical challenge is the regioselective bromination at the 5-position
followed by the chemoselective protection of the phenol.
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Retrosynthetic Logic

The retrosynthetic analysis reveals two viable pathways.

¢ Route A (Process Preferred): Bromination of Vanillic acid followed by global benzylation and
selective ester hydrolysis. This route is robust for multi-kilogram scale-up.

* Route B (Lab Scale): Benzylation of 5-Bromovanillin followed by Pinnick oxidation. This
avoids hydrolysis but requires expensive oxidants.

We will focus on Route A for this protocol.
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Figure 1: Retrosynthetic Analysis of CAS 568553-88-8
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Part 2: Detailed Synthesis Protocol (Route A)
Phase 1: Regioselective Bromination

Objective: Synthesize 3-Bromo-4-hydroxy-5-methoxybenzoic acid (5-Bromovanillic acid).
Mechanism: Electrophilic Aromatic Substitution (EAS). The hydroxyl group (OH) is the
strongest activating group and directs ortho/para. Position 3 is occupied by OMe; Position 4 is
OH; Position 5 is ortho to OH and meta to the deactivating COOH, making it the exclusive site

for bromination.

Reagents & Materijals

Reagent Equiv.[1][2][3] Role

Vanillic Acid 1.0 Starting Material
Bromine (Br2) 1.05 Brominating Agent
Glacial Acetic Acid 0V Solvent

Sodium Bisulfite (aq) N/A Quench

Step-by-Step Protocol

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, dropping funnel, and a
gas outlet connected to a caustic scrubber (NaOH solution) to trap HBr gas.

» Dissolution: Charge Vanillic Acid (1.0 eq) and Glacial Acetic Acid (8 volumes). Stir until fully
dissolved.

o Addition: Cool the solution to 15°C. Add Bromine (1.05 eq) dissolved in Acetic Acid (2
volumes) dropwise over 60 minutes.

o Critical Process Parameter (CPP): Maintain temperature < 25°C to prevent over-

bromination or decarboxylation.

o Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours.
Monitor by HPLC (Target Rt ~ 4.5 min vs SM ~ 2.1 min).

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://pdf.benchchem.com/1363/A_Technical_Guide_to_3_5_Dibromo_4_methoxybenzoic_Acid_Discovery_Isolation_and_Synthesis.pdf
https://patents.google.com/patent/CA2184034A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9027910/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Quench & Isolation: Pour the reaction mixture into ice-cold water (20 volumes) containing
1% Sodium Bisulfite (to reduce excess Br2).

o Filtration: The product precipitates as a white to off-white solid. Filter via vacuum filtration.[1]

[2]

 Purification: Wash the cake with water (3 x 5 volumes) to remove residual acetic acid. Dry in
a vacuum oven at 50°C.

o Expected Yield: 85-92%

o Purity: >98% (HPLC)

Phase 2: Global Benzylation & Selective Hydrolysis

Objective: Convert 5-Bromovanillic acid to the target CAS 568553-88-8. Rationale: Direct O-
alkylation of the phenol in the presence of a carboxylic acid is difficult to control without also
esterifying the acid. Therefore, we perform "Global Benzylation" (forming the ester-ether)
followed by selective saponification of the ester.

Reagents & Materials

Reagent Equiv.[1][2][3] Role
5-Bromovanillic Acid 1.0 Intermediate
Benzyl Bromide (BnBr) 2.5 Alkylating Agent
Potassium Carbonate (K2COs3) 3.0 Base

DMF or Acetone 0V Solvent

NaOH (2M aq) 3.0 Hydrolysis Base
THF / Methanol 5V Co-solvent

Step-by-Step Protocol

e Benzylation:
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o Charge 5-Bromovanillic acid (1.0 eq) and Potassium Carbonate (3.0 eq) into DMF (10
volumes).

o Add Benzyl Bromide (2.5 eq) dropwise.
o Heat to 60°C and stir for 6-8 hours.

o IPC (In-Process Control): Monitor disappearance of acid and formation of the less polar
benzyl ester-benzyl ether.

e Workup (Intermediate):
o Cool to RT. Dilute with water (20 volumes) and extract with Ethyl Acetate.

o Note: For high-throughput, you can skip isolation and proceed to hydrolysis if using a
compatible solvent system (e.g., Acetone/Water), but DMF requires removal.

e Saponification (Hydrolysis):

o Dissolve the crude intermediate (Benzyl 4-(benzyloxy)-3-bromo-5-methoxybenzoate) in
THF/Methanol (1:1, 10 volumes).

o Add NaOH (2M aqueous solution, 3.0 eq).

o Stir at 50°C for 2-4 hours. The benzyl ester hydrolyzes much faster than the benzyl ether
(which is stable under basic conditions).

* |solation of Target:
o Concentrate to remove organic solvents.
o Acidify the aqueous residue with 1M HCI to pH 2-3. The target acid will precipitate.
o Filter the solid and wash with water.[1]

» Crystallization (Polishing):

o Recrystallize from Ethanol/Water or Ethyl Acetate/Heptane to achieve pharmaceutical
grade purity.
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o Final Yield: 75-80% (over 2 steps).

Part 3: Analytical Specifications & Quality Control

To ensure the integrity of the synthesized material, the following analytical parameters must be

met.
Test Method Specification
Appearance Visual White to off-white powder
Identification 1H-NMR (DMSO-de) Confirms structure (see below)
Purity HPLC (C18, ACN/Water) > 98.0%
Bromine Content Elemental Analysis 23.5% + 0.5%
Loss on Drying Gravimetric <0.5%

IH-NMR Reference Data (Predicted):

5 12.8-13.0 (bs, 1H, -COOH)

0 7.30-7.50 (m, 5H, Ar-H of Benzyl)

& 7.65 (d, 1H, Ar-H, Pos 2)

& 7.45 (d, 1H, Ar-H, Pos 6)

8 5.15 (s, 2H, -OCH:Ph)

5 3.85 (s, 3H, -OCHs)

Part 4: Process Safety & Hazard Management
Critical Hazards

e Bromine (Br2): Extremely corrosive and toxic. Causes severe burns. Control: Use a closed
addition system and a caustic scrubber (10% NaOH) to neutralize HBr fumes.
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» Benzyl Bromide: Potent lachrymator (tear gas). Control: Handle only in a functioning fume
hood. Destroy excess reagent with aqgueous ammonia or amine waste.

o Exotherms: The bromination reaction is exothermic. Strict temperature control (<25°C) is
required to prevent runaway reactions.

Waste Disposal

e Aqueous Waste: Contains bromides and inorganic salts. Neutralize to pH 7 before disposal.

e Organic Waste: Halogenated solvents (if DCM used) must be segregated. DMF waste
requires incineration.

Part 5: Visualizing the Workflow
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Figure 2: Process Flow Diagram for Scalable Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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